Cas no 1369948-61-7 (2-Fluoro-1-iodo-4-isopropoxybenZene)

• Product Name: 2-Fluoro-1-iodo-4-isopropoxybenZene
• CAS No: 1369948-61-7
• MF: C₉H₁₀FIO
• MW: 280.077978610992
• CID: 6793097
• PubChem ID: 131398145
• Update Time: 2025-10-28

2-Fluoro-1-iodo-4-isopropoxybenZene Chemical and Physical Properties

Names and Identifiers

• MFCD29091227
• 2-Fluoro-1-iodo-4-isopropoxybenZene
• 1369948-61-7

• Inchi： 1S/C9H10FIO/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6H,1-2H3
• InChI Key： DTSMRWPIGLJEET-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)OC(C)C

Computed Properties

• Exact Mass: 279.97604g/mol
• Monoisotopic Mass: 279.97604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Fluoro-1-iodo-4-isopropoxybenZene

Introduction to 2-Fluoro-1-iodo-4-isopropoxybenzene (CAS No. 1369948-61-7)

2-Fluoro-1-iodo-4-isopropoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1369948-61-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a benzene ring substituted with a fluoro group, an iodine atom, and an isopropoxy group, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The structural configuration of 2-Fluoro-1-iodo-4-isopropoxybenzene makes it a valuable intermediate in synthetic chemistry. The presence of the iodine atom at the 1-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the fluoro and isopropoxy substituents contribute to the compound's electronic properties and influence its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their unique metabolic stability and enhanced binding affinity to biological receptors. The fluoro group in 2-Fluoro-1-iodo-4-isopropoxybenzene is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of drug candidates. This has led to extensive research into fluorinated derivatives as potential therapeutic agents.

The isopropoxy group at the 4-position of the benzene ring adds another layer of complexity to this compound. Isopropoxy-substituted aromatics have been explored in various pharmaceutical applications, including their role as intermediates in the synthesis of antiviral and anticancer agents. The combination of these substituents in 2-Fluoro-1-iodo-4-isopropoxybenzene suggests a broad spectrum of potential uses in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Fluoro-1-iodo-4-isopropoxybenzene. Techniques such as palladium-catalyzed cross-coupling reactions have been optimized for the introduction of fluorine and iodine atoms into aromatic systems, making compounds like this one more accessible for research purposes. These improvements have facilitated further exploration into their biological activities.

The iodine atom in 2-Fluoro-1-iodo-4-isopropoxybenzene also serves as a handle for further derivatization through metal-catalyzed reactions. For instance, palladium-catalyzed borylation followed by Suzuki coupling can be used to introduce diverse aryl groups, expanding the library of possible derivatives. This flexibility makes it an attractive building block for drug discovery efforts.

In the context of drug development, 2-Fluoro-1-iodo-4-isopropoxybenzene has been utilized in the synthesis of several lead compounds. Its structural features have been leveraged to design molecules with enhanced binding affinity and selectivity for target enzymes and receptors. For example, fluorinated aromatic compounds have shown promise in inhibiting kinases and other enzymes involved in cancer pathways.

The compound's potential extends beyond oncology; it has also been explored in antimicrobial and anti-inflammatory research. The unique electronic properties imparted by the fluoro and isopropoxy groups make it a suitable candidate for modulating biological pathways associated with these diseases. ongoing studies are investigating its efficacy in preclinical models.

The synthesis of complex molecules often requires multiple steps, and intermediates like 2-fluoro-l-lodo-lV-isopropoxybenzene play a crucial role in these processes. Their availability through robust synthetic routes allows researchers to focus on downstream functionalization without being hindered by synthetic challenges. This accessibility is essential for accelerating the discovery of new therapeutic agents.

In conclusion, 2-fluoro-l-lodo-lV-isopropoxybenzene (CAS No. 1369948_61_7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this one will undoubtedly remain at the forefront of medicinal chemistry innovation.